Cas no 2228982-94-1 (5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine)

• Product Name: 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine
• CAS No: 2228982-94-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5883960
• PubChem ID: 165701850
• Update Time: 2025-05-22

5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine
• 2228982-94-1
• EN300-1813641

• Inchi： 1S/C10H17N3/c1-10(2)4-3-7(5-10)8-6-12-9(11)13-8/h6-7H,3-5H2,1-2H3,(H3,11,12,13)
• InChI Key： SUMYUHMREUJCAJ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine

5-(3,3-Dimethylcyclopentyl)-1H-imidazol-2-amine (CAS No. 2228982-94-1): A Comprehensive Overview

The compound 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine (CAS No. 2228982-94-1) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of the 3,3-dimethylcyclopentyl group at the 5-position of the imidazole ring introduces unique electronic and steric properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of imidazoles in drug discovery and materials science due to their versatile reactivity and ability to form stable complexes with metal ions. The 5-(3,3-dimethylcyclopentyl) substituent in this compound enhances its stability and solubility, making it an ideal candidate for applications in pharmaceuticals and catalysis. Researchers have explored its potential as a ligand in transition metal complexes, where it exhibits excellent coordination abilities and thermal stability.

In the context of medicinal chemistry, 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine has shown promise as a precursor for bioactive molecules. Its structure allows for easy functionalization at the imine position, enabling the synthesis of derivatives with diverse biological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine involves a multi-step process that typically begins with the preparation of the cyclopentane derivative followed by coupling reactions to form the imidazole ring. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, reducing production costs and environmental impact. The use of microwave-assisted synthesis has also been reported, significantly accelerating reaction times while maintaining high yields.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile ligand has led to the development of porous materials with applications in gas storage, sensing, and catalysis. For example, MOFs incorporating 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine have demonstrated exceptional selectivity for capturing greenhouse gases like CO₂ under ambient conditions.

In terms of environmental applications, this compound has been studied for its role in remediation processes. Its ability to chelate heavy metal ions makes it a potential candidate for water treatment technologies. Recent research has focused on developing cost-effective methods to utilize this property on an industrial scale, addressing pressing environmental concerns related to heavy metal contamination.

The structural uniqueness of 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine also lends itself well to applications in agrochemicals. Its derivatives have been tested as fungicides and insecticides, offering sustainable alternatives to conventional pesticides. The molecule's stability under varying environmental conditions ensures its effectiveness in agricultural settings without adverse ecological impacts.

Looking ahead, the versatility of 5-(3,3-dimethylcyclopentyl)-1H-imidazol-2-amine positions it as a key molecule in future innovations across multiple disciplines. Ongoing research continues to uncover new applications and optimize its synthesis pathways. As industries increasingly prioritize sustainability and efficiency, compounds like this one are expected to play pivotal roles in driving technological advancements while addressing global challenges.